Cas no 1181592-83-5 (N*1*-Isopropyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine)

• Product Name: N*1*-Isopropyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine
• CAS No: 1181592-83-5
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 2162998
• Update Time: 2025-10-28

N*1*-Isopropyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-isopropyl-n*1*-(2-methyl-benzyl)-ethane-1,2-diamine
• N1-Isopropyl-N1-(2-methylbenzyl)ethane-1,2-diamine
• AM90923
• N'-isopropyl-N'-(o-tolylmethyl)ethane-1,2-diamine
• N*1*-Isopropyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine

• Inchi： 1S/C13H22N2/c1-11(2)15(9-8-14)10-13-7-5-4-6-12(13)3/h4-7,11H,8-10,14H2,1-3H3
• InChI Key： QPNUTKVNYWATNL-UHFFFAOYSA-N
• SMILES： N(CCN)(CC1C=CC=CC=1C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 168
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N*1*-Isopropyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine

Research Brief on N¹-Isopropyl-N¹-(2-methyl-benzyl)-ethane-1,2-diamine (CAS: 1181592-83-5) in Chemical Biology and Pharmaceutical Applications

N¹-Isopropyl-N¹-(2-methyl-benzyl)-ethane-1,2-diamine (CAS: 1181592-83-5) is a structurally unique diamine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its isopropyl and 2-methyl-benzyl substituents on the nitrogen atoms of the ethane-1,2-diamine backbone, exhibits promising pharmacological properties, including modulation of specific biological targets. Recent studies have explored its synthesis, mechanism of action, and therapeutic potential, positioning it as a candidate for further investigation in various disease models.

The synthesis of N¹-Isopropyl-N¹-(2-methyl-benzyl)-ethane-1,2-diamine has been optimized to achieve high yields and purity, as reported in recent literature. The compound's structural features, including its lipophilic and steric properties, contribute to its ability to interact with biological macromolecules, such as enzymes and receptors. Computational modeling and in vitro assays have demonstrated its affinity for targets involved in neurodegenerative diseases and cancer, suggesting its utility as a scaffold for designing novel therapeutics. Furthermore, its stability under physiological conditions makes it a viable candidate for preclinical development.

Recent pharmacological studies have focused on the compound's ability to modulate key signaling pathways. For instance, research has shown that N¹-Isopropyl-N¹-(2-methyl-benzyl)-ethane-1,2-diamine can inhibit specific kinases implicated in tumor growth, with IC₅₀ values in the low micromolar range. Additionally, its neuroprotective effects have been investigated in models of oxidative stress and inflammation, highlighting its potential for treating conditions such as Alzheimer's disease. These findings underscore the compound's versatility and warrant further exploration of its structure-activity relationships (SAR) to optimize its efficacy and selectivity.

In conclusion, N¹-Isopropyl-N¹-(2-methyl-benzyl)-ethane-1,2-diamine (CAS: 1181592-83-5) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural attributes, combined with its demonstrated biological activity, make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action, improving its pharmacokinetic properties, and evaluating its safety profile in vivo. As the field advances, this compound may serve as a cornerstone for developing next-generation therapeutics targeting complex diseases.